Cas no 2137837-51-3 (1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2137837-51-3
• MF: C₁₃H₂₃BrN₂O₂S
• MW: 351.302921533585
• CID: 6409799
• PubChem ID: 165481226
• Update Time: 2025-10-28

1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole
• 2137837-51-3
• EN300-1115286
• 1-[2-(bromomethyl)-2-propylpentyl]-4-methanesulfonyl-1H-pyrazole

• Inchi： 1S/C13H23BrN2O2S/c1-4-6-13(10-14,7-5-2)11-16-9-12(8-15-16)19(3,17)18/h8-9H,4-7,10-11H2,1-3H3
• InChI Key： ZYTAZYVOQCMOGI-UHFFFAOYSA-N
• SMILES： BrCC(CN1C=C(C=N1)S(C)(=O)=O)(CCC)CCC

Computed Properties

• Exact Mass: 350.06636g/mol
• Monoisotopic Mass: 350.06636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 2137837-51-3 and Product Name: 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole

The compound with CAS No. 2137837-51-3 and the product name 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including bromomethyl, propylpentyl, and methanesulfonyl, makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds, particularly those derived from pyrazole scaffolds. Pyrazole derivatives are known for their broad spectrum of biological activities, making them valuable candidates for therapeutic intervention. The specific modification of the pyrazole ring with 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl groups enhances its reactivity and binding affinity to biological targets, thereby opening new avenues for drug discovery.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The bromomethyl group, for instance, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating intricate molecular architectures. Similarly, the propylpentyl moiety contributes to the compound's lipophilicity, an important parameter in drug design for optimizing membrane permeability and bioavailability.

The methanesulfonyl group at the 4-position of the pyrazole ring adds another layer of functionality, enabling further derivatization through nucleophilic substitution or elimination reactions. This structural feature is particularly useful in generating sulfonamide derivatives, which are widely recognized for their antimicrobial and anti-inflammatory properties. Recent studies have highlighted the role of sulfonamide-containing compounds in inhibiting key enzymes involved in metabolic pathways, making them promising candidates for treating chronic diseases such as diabetes and obesity.

Recent advancements in computational chemistry have further elucidated the potential of this compound. Molecular modeling studies indicate that 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole can effectively interact with biological targets through multiple binding modes. This flexibility is crucial for designing drugs that can adapt to different conformations of their receptors, thereby improving efficacy and reducing the likelihood of resistance. Additionally, computational predictions suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability.

In vitro studies have demonstrated the compound's ability to modulate various biological pathways relevant to human health. For instance, preliminary data indicate that it can inhibit the activity of enzymes involved in inflammation and oxidative stress, which are hallmark features of many chronic diseases. Furthermore, its interaction with DNA repair mechanisms suggests potential applications in cancer therapy. These findings align with current trends in drug development, where targeting multiple disease pathways simultaneously is seen as a strategy to enhance therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include halogenation followed by alkylation and sulfonylation reactions. Each step must be carefully optimized to minimize side products and maximize functional group compatibility. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both time and cost associated with drug development.

The growing interest in heterocyclic compounds has also spurred innovation in their application as tools for chemical biology research. 1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole serves as a valuable probe for studying enzyme mechanisms and identifying novel drug targets. Its structural features allow researchers to fine-tune interactions with specific proteins or nucleic acids, providing insights into fundamental biological processes. Such studies are crucial for developing rational drug design strategies that leverage structure-based insights.

Looking ahead, the future prospects of this compound are promising. Ongoing research aims to explore its potential in treating neurological disorders by targeting aberrant signaling pathways associated with conditions like Alzheimer's disease and Parkinson's disease. Additionally, its role in modulating immune responses makes it a candidate for developing immunotherapies against infectious diseases and cancer immunotherapy approaches.

In conclusion,1-2-(bromomethyl)-2-propylpentyl-4-methanesulfonyl-1H-pyrazole represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and chemical biology research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in developing innovative therapies that address unmet medical needs.